Methyl 3-(3-methyl-2-furyl)-3-oxopropanoate

• Molecular Formula: C9H10O4
• Molecular Weight: 182.17 g/mol
• IUPAC Name: methyl 3-(3-methylfuran-2-yl)-3-oxopropanoate
• InChI: InChI=1S/C9H10O4/c1-6-3-4-13-9(6)7(10)5-8(11)12-2/h3-4H,5H2,1-2H3
• InChI Key: LEKRUJWIMHVVTG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC=C1)C(=O)CC(=O)OC
• CAS No.: 5896-38-8

Description

Methyl 3-(3-methyl-2-furyl)-3-oxopropanoate is an organic compound that belongs to the class of furan derivatives Furans are heterocyclic organic compounds characterized by a five-membered aromatic ring with four carbon atoms and one oxygen atom

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Methyl 3-(3-methyl-2-furyl)-3-oxopropanoate typically involves the reaction of 3-methyl-2-furylmethanol with a suitable esterifying agent. One common method is the esterification of 3-methyl-2-furylmethanol with methyl chloroformate in the presence of a base such as pyridine. The reaction is carried out under reflux conditions to yield the desired ester.

Industrial Production Methods

On an industrial scale, the production of this compound may involve continuous flow processes to ensure high yield and purity. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reactant concentrations are crucial for efficient production.

Chemical Reactions Analysis

Types of Reactions

Methyl 3-(3-methyl-2-furyl)-3-oxopropanoate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can convert the ester group to an alcohol.

Substitution: The furan ring can undergo electrophilic substitution reactions, such as halogenation or nitration.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Electrophilic reagents like bromine (Br2) or nitric acid (HNO3) can be used for substitution reactions.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols.

Substitution: Formation of halogenated or nitrated derivatives.

Scientific Research Applications

Methyl 3-(3-methyl-2-furyl)-3-oxopropanoate has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and antifungal properties.

Medicine: Explored for its potential use in drug development and as a building block for pharmaceuticals.

Industry: Utilized in the production of flavors and fragrances due to its unique aromatic properties.

Mechanism of Action

The mechanism of action of Methyl 3-(3-methyl-2-furyl)-3-oxopropanoate involves its interaction with specific molecular targets and pathways. The compound’s furan ring can participate in various biochemical reactions, potentially affecting enzyme activity and cellular processes. Detailed studies are required to elucidate the exact molecular targets and pathways involved.

Comparison with Similar Compounds

Similar Compounds

Bis(2-methyl-3-furyl) disulfide: Another furan derivative with distinct sulfur-containing functional groups.

Rosefuran: A furan compound with a similar aromatic structure but different substituents.

Uniqueness

Methyl 3-(3-methyl-2-furyl)-3-oxopropanoate is unique due to its specific ester functional group and the presence of a methyl group on the furan ring. This combination of structural features imparts distinct chemical and physical properties, making it valuable for various applications.